Fission of tertiary phosphites through reaction with hexacarbonylbis-π-cyclopentadienyldimolybdenum
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000547
Abstract
The reactions of [π-C5H5Mo(CO)3]2 with tertiary phosphites P(OR)3(R = Me, Et, Pri, Bun, and C3H5) afford as well as {π-C5H5Mo(CO)2[P(OR)3]2}[π-C5H5Mo(CO)3] and [π-C5H5Mo(CO)2P(OR)3]2, the neutral products π-C5H5Mo(CO)2P(OR)3P(O)(OR)2 and π-C5H5Mo(CO)2P(OR)3R which are formed as a result of the fission of the tertiary phosphite ligand; PPh(O–C3H5)2 and PPh2(O–C3H5) yield similar products.
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Journal Name：Journal of the Chemical Society D: Chemical Communications
Research Products
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CAS no.: 13650-70-9
